2-Methylsulfanyl-4-(3-chloro-4-nitrophenoxy)-pyrimidine

• Molecular Formula: C11H8ClN3O3S
• Molecular Weight: 297.72 g/mol
• IUPAC Name: 4-(3-chloro-4-nitrophenoxy)-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C11H8ClN3O3S/c1-19-11-13-5-4-10(14-11)18-7-2-3-9(15(16)17)8(12)6-7/h2-6H,1H3
• InChI Key: HZWWISRVCGXAFP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)OC2=CC(=C(C=C2)[N+](=O)[O-])Cl

Description

2-Methylsulfanyl-4-(3-chloro-4-nitrophenoxy)-pyrimidine is a useful research compound. Its molecular formula is C11H8ClN3O3S and its molecular weight is 297.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

160 mg (6.34 mmol) 95% sodium hydride was given to a solution of 1.00 g (5.76 mmol) 3-chloro-4-nitrophenol in 15 ml DMF. Stirring was continued for 30 min. at room temperature. 925 mg (5.76 mmol) 4-chloro-2-methylsulfanyl-pyrimidine was added and the mixture heated to 80° C. for 16 h. The reaction mixture was evaporated, taken up with water and extracted with ethyl acetate. The organic phase was extracted with water, dried (sodium sulphate) and evaporated. The obtained material was dissolved in ethyl acetate and purified by chromatography over silica (ethyl acetate/n-heptane) to give 1.10 g (64%) 4-(3-chloro-4-nitro-phenoxy)-2-methylsulfanyl-pyrimidine.